Cas no 305348-17-8 (2-(5-iodofuran-2-yl)-1-[(5-iodofuran-2-yl)methyl]-1H-1,3-benzodiazole)

• Product Name: 2-(5-iodofuran-2-yl)-1-[(5-iodofuran-2-yl)methyl]-1H-1,3-benzodiazole
• CAS No: 305348-17-8
• MF: C₁₆H₁₀I₂N₂O₂
• MW: 516.071748256683
• CID: 5867919
• PubChem ID: 5149917
• Update Time: 2025-08-04

2-(5-iodofuran-2-yl)-1-[(5-iodofuran-2-yl)methyl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(5-iodofuran-2-yl)-1-((5-iodofuran-2-yl)methyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-(5-iodo-2-furanyl)-1-[(5-iodo-2-furanyl)methyl]-
• 2-(5-iodofuran-2-yl)-1-[(5-iodofuran-2-yl)methyl]-1H-1,3-benzodiazole
• 2-(5-iodofuran-2-yl)-1-[(5-iodofuran-2-yl)methyl]benzimidazole
• Z57300272
• F0414-0012
• 2-(5-iodo-2-furyl)-1-[(5-iodo-2-furyl)methyl]-1H-benzimidazole
• AKOS001167200
• AF-399/40884391
• 305348-17-8
• SCHEMBL15569200

• Inchi： 1S/C16H10I2N2O2/c17-14-7-5-10(21-14)9-20-12-4-2-1-3-11(12)19-16(20)13-6-8-15(18)22-13/h1-8H,9H2
• InChI Key： WJZKIWDFWROWIJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(I)O2)N(CC2=CC=C(I)O2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 515.88317g/mol
• Monoisotopic Mass: 515.88317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.1Ų

Additional information on 2-(5-iodofuran-2-yl)-1-[(5-iodofuran-2-yl)methyl]-1H-1,3-benzodiazole

Compound CAS No. 305348-17-8: 2-(5-IodoFuran-2-yl)-1-[(5-IodoFuran-2-yl)methyl]-1H-1,3-Benzodiazole

The compound with CAS No. 305348-17-8, known as 2-(5-IodoFuran-2-yl)-1-[(5-IodoFuran-2-yl)methyl]-1H-1,3-Benzodiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzodiazole core substituted with two 5-iodo-furan groups. The presence of the iodo group in the furan rings introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

Recent studies have highlighted the potential of benzodiazole derivatives in drug discovery, particularly in the development of anticancer agents. The benzodiazole core is known for its ability to form stable complexes with metal ions, which can enhance the bioavailability and efficacy of therapeutic compounds. In the case of 2-(5-IodoFuran-2-yl)-1-[(5-IodoFuran-2-yl)methyl]-1H-1,3-Benzodiazole, the substitution pattern allows for precise control over the molecule's electronic properties, making it an ideal candidate for further functionalization.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the benzodiazole scaffold followed by substitution reactions to introduce the iodo-furan groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications. The use of iodo-furan substituents not only enhances the molecule's solubility but also introduces sites for further chemical modifications.

In terms of applications, benzodiazole derivatives like this compound are being explored for their potential in optoelectronic materials. The conjugated system within the benzodiazole core enables efficient charge transport properties, which are critical for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in materials science have demonstrated that such compounds can significantly improve device performance by optimizing energy levels and charge mobility.

Moreover, the iodo group in this compound plays a crucial role in its reactivity and functionality. Iodo groups are known to facilitate nucleophilic substitution reactions, which can be exploited to introduce additional functional groups into the molecule. This versatility makes 2-(5-IodoFuran-2-yl)-1-[(5-IodoFuran-2-y l)methyl]-1H -1 ,3 -benzodiazole a valuable intermediate in organic synthesis.

From a medicinal chemistry perspective, this compound has shown promise as a lead molecule for anti-inflammatory agents. The benzodiazole moiety is known to exhibit anti-inflammatory activity, and the presence of iodo-furan groups further modulates this activity by altering the molecule's pharmacokinetic properties. Ongoing research is focused on optimizing these properties to develop more effective therapeutic agents.

In conclusion, CAS No. 305348 -17 -8, or 2 -(5 -IodoFuran -2 -yl ) -1 -[(5 -IodoFuran -2 -yl ) methyl ] -1 H -1 ,3 -benzodiazole, represents a versatile and innovative compound with wide-ranging applications in drug discovery and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry.